N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine

• IUPAC Name: N-[4-(4-methoxyphenyl)butan-2-yl]-2,2,6,6-tetramethylpiperidin-4-amine
• InChI: InChI=1S/C20H34N2O/c1-15(7-8-16-9-11-18(23-6)12-10-16)21-17-13-19(2,3)22-20(4,5)14-17/h9-12,15,17,21-22H,7-8,13-14H2,1-6H3
• InChI Key: XQSUQPFXNUEHFW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C20H34N2O
• Molecular Weight: 318.5 g/mol

Description

N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine, also known as MMTP, is a synthetic opioid drug that has been used for scientific research purposes. This drug belongs to the pethidine class of opioids and is structurally related to methadone. MMTP has been used extensively in scientific research due to its unique pharmacological properties and potential therapeutic applications.

Mechanism of Action

N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine acts on the central nervous system by binding to opioid receptors, specifically the mu and delta receptors. This binding results in the inhibition of neurotransmitter release, leading to a decrease in pain perception and an increase in feelings of euphoria.
Biochemical and Physiological Effects:
N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine has been shown to have similar biochemical and physiological effects to other opioids. It has been shown to decrease heart rate, respiratory rate, and blood pressure, as well as cause sedation and analgesia.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine in lab experiments is its unique pharmacological properties, which make it a useful tool for investigating the mechanisms of opioid action. However, one limitation of using N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine is its potential for abuse and addiction, which requires careful handling and monitoring.

Future Directions

There are several potential future directions for research involving N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine. One area of interest is its potential use in the treatment of opioid addiction, as it has been shown to reduce withdrawal symptoms and cravings. Another area of interest is its potential use in the treatment of chronic pain, as it has been shown to have analgesic properties similar to other opioids but with a longer duration of action. Additionally, further research is needed to investigate the potential side effects and long-term effects of N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine use.

Synthesis Methods

N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine can be synthesized through a multistep process involving the reaction of 4-methoxyphenylacetonitrile with methylmagnesium bromide, followed by reduction with lithium aluminum hydride and subsequent reaction with 2,2,6,6-tetramethylpiperidine.

Scientific Research Applications

N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine has been used extensively in scientific research for its potential therapeutic applications. It has been shown to have analgesic properties similar to other opioids such as morphine and methadone, but with a longer duration of action. N-[3-(4-methoxyphenyl)-1-methylpropyl]-2,2,6,6-tetramethyl-4-piperidinamine has also been investigated for its potential use in the treatment of opioid addiction, as it has been shown to reduce withdrawal symptoms and cravings.